Cas no 37108-09-1 (2-Phenylcyclopentane-1-carboxylic acid)

• Product Name: 2-Phenylcyclopentane-1-carboxylic acid
• CAS No: 37108-09-1
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• MDL: MFCD31693521
• CID: 4672855
• Update Time: 2025-06-06

2-Phenylcyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-phenylcyclopentanecarboxylic acid
• 2-phenylcyclopentane-1-carboxylic acid
• 2-PHENYL-CYCLOPENTANECARBOXYLIC ACID
• NSC401904
• Cyclopentanecarboxylic acid, 2-phenyl-
• 1860AJ
• Z2234631222
• trans-2-Phenyl-cyclopentanecarboxylic acid
• 2-Phenylcyclopentane-1-carboxylic acid

• MDL： MFCD31693521
• Inchi： 1S/C12H14O2/c13-12(14)11-8-4-7-10(11)9-5-2-1-3-6-9/h1-3,5-6,10-11H,4,7-8H2,(H,13,14)
• InChI Key： CINPEFPDYGSEDP-UHFFFAOYSA-N
• SMILES： OC(C1CCCC1C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Topological Polar Surface Area: 37.3

Additional information on 2-Phenylcyclopentane-1-carboxylic acid

2-Phenylcyclopentane-1-carboxylic Acid (CAS 37108-09-1): Properties, Applications, and Market Insights

2-Phenylcyclopentane-1-carboxylic acid (CAS 37108-09-1) is a versatile organic compound with a unique cyclic structure that combines a phenyl group with a cyclopentane carboxylic acid moiety. This phenyl-substituted cyclopentane derivative has garnered significant attention in pharmaceutical and fine chemical industries due to its structural features and potential applications. The compound's molecular formula is C12H14O2, with a molecular weight of 190.24 g/mol, making it an interesting building block for various synthetic pathways.

The chemical properties of 2-phenylcyclopentane carboxylic acid make it particularly valuable in organic synthesis. Its carboxylic acid functionality allows for various derivatization reactions, while the phenyl group provides aromatic character to the molecule. Researchers have explored its use as a precursor for pharmaceutical intermediates, where its rigid cyclic structure can contribute to enhanced biological activity in final drug molecules. Recent studies in medicinal chemistry have highlighted the importance of such cyclopentane-based carboxylic acids in drug design, particularly for targeting specific enzyme systems.

In the current market landscape, 2-Phenylcyclopentane-1-carboxylic acid 37108-09-1 has seen growing demand from research institutions and pharmaceutical companies. This aligns with the broader trend of increased interest in cyclic carboxylic acid compounds for drug discovery programs. The compound's stability under various conditions and its compatibility with common organic solvents make it particularly attractive for laboratory applications. Analytical techniques such as HPLC, GC-MS, and NMR are routinely used to characterize and quantify this substance in research settings.

The synthesis of 2-phenylcyclopentane-1-carboxylic acid typically involves multi-step organic transformations starting from readily available precursors. Modern synthetic approaches emphasize greener chemistry principles, reflecting the pharmaceutical industry's shift toward more sustainable practices. Recent patent literature reveals innovative methods for producing this compound with higher yields and purity, addressing one of the most common search queries among synthetic chemists: "efficient synthesis of phenylcyclopentane carboxylic acids."

From an application perspective, 2-phenylcyclopentane carboxylic acid CAS 37108-09-1 serves multiple roles in chemical research. Its structure makes it valuable for studying steric effects in molecular recognition processes, a hot topic in current chemical biology research. Additionally, the compound has shown promise in materials science applications, particularly in the development of specialty polymers with unique thermal and mechanical properties. These diverse applications contribute to its growing importance in both academic and industrial research environments.

Quality control aspects of 2-Phenylcyclopentane-1-carboxylic acid are crucial for its various applications. Suppliers typically provide the compound with purity levels ranging from 95% to 99%, with detailed certificates of analysis available. Storage recommendations generally suggest keeping the material in a cool, dry place, protected from light - information frequently sought by laboratory personnel handling this chemical. The compound's stability profile and handling requirements make it suitable for standard laboratory conditions without requiring special precautions.

The global market for cyclopentane carboxylic acid derivatives like 37108-09-1 has shown steady growth, driven by increasing R&D activities in pharmaceutical and specialty chemical sectors. Market analysis reports indicate particular demand from regions with strong pharmaceutical manufacturing bases, including North America, Europe, and parts of Asia. This aligns with search trends showing growing interest in "sources of phenylcyclopentane carboxylic acid" and "reliable suppliers of CAS 37108-09-1" from these geographic areas.

Recent scientific literature has highlighted novel applications of 2-phenylcyclopentane-1-carboxylic acid in asymmetric synthesis and chiral resolution processes. These developments respond to the pharmaceutical industry's need for efficient methods to produce enantiomerically pure compounds. The compound's structural features make it a candidate for use as a chiral auxiliary or resolving agent, addressing another common search query among organic chemists: "applications of cyclopentane carboxylic acids in asymmetric synthesis."

From a regulatory standpoint, 2-Phenylcyclopentane-1-carboxylic acid 37108-09-1 is not classified as hazardous under major chemical regulations, making it accessible for research purposes worldwide. This regulatory status, combined with its versatile applications, contributes to its popularity in academic and industrial laboratories. Safety data sheets typically classify the compound as requiring standard laboratory precautions, with no special handling requirements beyond those for typical organic acids.

Future prospects for 2-phenylcyclopentane carboxylic acid appear promising, with research continuing to uncover new applications and synthetic methodologies. The compound's unique structural features position it well for emerging areas such as bioorthogonal chemistry and targeted drug delivery systems. As the chemical research community increasingly focuses on structurally diverse building blocks, compounds like CAS 37108-09-1 are likely to see expanded use in both discovery and development pipelines across multiple industries.